Cas no 156144-42-2 (2-(chloromethyl)-5-fluoro-1H-benzimidazole)

2-(chloromethyl)-5-fluoro-1H-benzimidazole structure
156144-42-2 structure
Product Name:2-(chloromethyl)-5-fluoro-1H-benzimidazole
CAS No:156144-42-2
MF:C8H6ClFN2
MW:184.59804391861
MDL:MFCD08234909
CID:107280
PubChem ID:11435356
Update Time:2025-04-18

2-(chloromethyl)-5-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(chloromethyl)-6-fluoro-
    • 2-(CHLOROMETHYL)-5-FLUORO-1H-BENZIMIDAZOLE
    • 2-(chloromethyl)-6-fluoro-1H-Benzimidazole
    • 2-Chloromethyl-6-fluoro-1H-benzoimidazole
    • 2-Chloromethyl-5-fluoro-1H-benzoimidazole
    • 5-Fluoro-2-choromethylbenzimidazole
    • 6-fluoro-1H-benzo[d]iMidazole
    • 2-(CHLOROMETHYL)-6-FLUORO-1H-BENZO[D]IMIDAZOLE
    • 1H-Benzimidazole,2-(chloromethyl)-5-fluoro-(9CI)
    • 1H-1,3-Benzimidazole, 2-(chloromethyl)-5-fluoro-
    • 5-fluoro-2-chloromethylbenzimidazole
    • MFCD08234909
    • 2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole
    • 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole
    • AKOS000321187
    • A18243
    • 156144-42-2
    • FT-0762532
    • SCHEMBL1083641
    • CS-0437917
    • AB43686
    • DTXSID80465734
    • BB 0240393
    • AS-5781
    • E76859
    • AKOS015850536
    • 1H-BenziMidazole, 2-(chloroMethyl)-6-fluoro-
    • DB-064120
    • ALBB-003813
    • STK502716
    • 2-(chloromethyl)-5-fluoro-1H-benzimidazole
    • MDL: MFCD08234909
    • Inchi: 1S/C8H6ClFN2/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2,(H,11,12)
    • InChI Key: UNFCWWHNSUKYSH-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=CC(=CC=2N1)F

Computed Properties

  • Exact Mass: 184.02000
  • Monoisotopic Mass: 184.0203541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 375.0±22.0 °C at 760 mmHg
  • PSA: 28.68000
  • LogP: 2.44080

2-(chloromethyl)-5-fluoro-1H-benzimidazole Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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